![molecular formula C20H18O5 B2371343 Ethyl 2-methyl-5-[(2-methylbenzoyl)oxy]-1-benzofuran-3-carboxylate CAS No. 307551-66-2](/img/structure/B2371343.png)
Ethyl 2-methyl-5-[(2-methylbenzoyl)oxy]-1-benzofuran-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-methyl-5-[(2-methylbenzoyl)oxy]-1-benzofuran-3-carboxylate is a chemical compound with the linear formula C20H18O5 . It has a molecular weight of 338.363 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C20H18O5 . The exact mass of the molecule is 450.14672380 g/mol .Chemical Reactions Analysis
Ethyl (2-methylbenzoyl)acetate, a β-keto ester, undergoes Co/Mn mediated oxidative coupling reaction with various indole derivatives .Physical and Chemical Properties Analysis
The molecular weight of this compound is 338.363 . It has a complexity of 715 and a topological polar surface area of 65.7 Ų . The compound has 0 hydrogen bond donor count and 5 hydrogen bond acceptor count .Scientific Research Applications
1. Structural Analysis and Synthesis
Ethyl 2-methyl-5-[(2-methylbenzoyl)oxy]-1-benzofuran-3-carboxylate and its derivatives have been the subject of structural analysis and synthesis studies. For instance, the crystal structure of related compounds has been stabilized by aromatic π–π stacking interactions and various other intermolecular interactions, showcasing the compound's potential in crystallography and molecular interaction studies (Choi et al., 2007), (Choi et al., 2009).
2. Facilitation of Novel Synthesis Pathways
The compound has been used in the synthesis of novel methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives, indicating its utility in facilitating new synthetic pathways for potential pharmaceuticals and other organic compounds (Gao et al., 2011).
3. Contribution to Organic Chemistry and Medicinal Studies
Benzofuran derivatives, including those related to this compound, are highlighted for their presence in natural products and their chelating properties. They have been synthesized and studied for various potential applications, showcasing the compound's relevance in the field of organic chemistry and medicinal studies (Thorat et al., 2016).
4. Potential in Antimicrobial Research
Some derivatives of the compound have been synthesized and characterized for antimicrobial screening, indicating its potential applications in developing new antimicrobial agents (Kumari et al., 2019).
Properties
IUPAC Name |
ethyl 2-methyl-5-(2-methylbenzoyl)oxy-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O5/c1-4-23-20(22)18-13(3)24-17-10-9-14(11-16(17)18)25-19(21)15-8-6-5-7-12(15)2/h5-11H,4H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMXGGJPFTFAVNG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C1C=C(C=C2)OC(=O)C3=CC=CC=C3C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.